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Compound of Interest

Compound Name: Fmoc-N-Me-Thr(tBu)-OH

Cat. No.: B557330 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized reagents like Fmoc-N-Me-Thr(tBu)-OH is paramount. This document

provides a comprehensive guide to the personal protective equipment (PPE), operational

procedures, and disposal plans for this Fmoc-protected amino acid, ensuring laboratory safety

and procedural integrity. While a comprehensive Safety Data Sheet (SDS) for Fmoc-N-Me-
Thr(tBu)-OH (CAS No. 117106-20-4) is not readily available in public domains, the following

guidance is based on information for this compound and general safety protocols for similar

Fmoc-protected amino acids.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Fmoc-N-Me-Thr(tBu)-OH.
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Property Value Reference

CAS Number 117106-20-4 [1][2][3]

Molecular Formula C₂₄H₂₉NO₅ [1][2][3]

Molecular Weight 411.49 g/mol [1][3]

Appearance
White to off-white solid;

powder or crystals
[1][2][3]

Melting Point 220-225 °C [2][3]

Storage Temperature 2-8°C or ≤ -15°C [1][2][3]

Storage Class 13 - Non-Combustible Solids [3]

Water Hazard Class (WGK) 3 (severe hazard to water) [2][3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Fmoc-N-Me-Thr(tBu)-OH to minimize

exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile). Inspect

gloves for integrity before use.

Body Protection A standard laboratory coat.

Respiratory Protection

For handling larger quantities or when

generating dust, use a NIOSH-approved

respirator with a particulate filter.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Fmoc-N-Me-Thr(tBu)-OH
from receipt to use in synthesis.
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, adhering to the recommended

storage temperatures of 2-8°C or below -15°C.[1][2][3]

Keep the container tightly sealed to prevent moisture absorption and contamination.

Preparation for Use:

Bring the container to room temperature before opening to avoid condensation.

Handle the solid compound in a well-ventilated area or a chemical fume hood to minimize

inhalation of any dust.[4]

Weighing and Dissolving:

Use a dedicated weighing area to prevent cross-contamination.

When dissolving, add the solid to the solvent slowly to avoid splashing. This compound is

typically used in organic solvents like dimethylformamide (DMF) for peptide synthesis.[5]

Use in Solid-Phase Peptide Synthesis (SPPS):

Fmoc-N-Me-Thr(tBu)-OH is used as a building block in SPPS.[1][3]

The Fmoc protecting group is base-labile and is typically removed using a 20% solution of

piperidine in DMF.[6][7]
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Workflow for Handling Fmoc-N-Me-Thr(tBu)-OH
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Caption: Workflow for the safe handling of Fmoc-N-Me-Thr(tBu)-OH from receipt to disposal.
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Disposal Plan
Proper disposal of Fmoc-N-Me-Thr(tBu)-OH and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. All waste should be treated as

hazardous chemical waste.[4]

Unused or Expired Solid:

Collect in a clearly labeled, sealed, and chemically compatible container.[4]

The label should indicate "Hazardous Waste" and the full chemical name.[4]

Dispose of through your institution's hazardous waste management program.[4]

Contaminated Solid Waste:

Items such as gloves, weighing paper, and pipette tips that have come into contact with

the compound should be collected in a designated, labeled hazardous waste container.[4]

Dispose of this waste through the institutional hazardous waste program.[4]

Liquid Waste:

Solutions containing Fmoc-N-Me-Thr(tBu)-OH, as well as waste from the Fmoc

deprotection step (containing piperidine and fluorenyl by-products), must be collected as

hazardous liquid waste.[4][5]

Store in a sealed, properly labeled container in a designated hazardous waste area,

segregated from incompatible chemicals.[4]

Arrange for disposal through your institution's hazardous waste management program.[4]

By adhering to these safety and logistical guidelines, researchers can handle Fmoc-N-Me-
Thr(tBu)-OH responsibly, ensuring a safe laboratory environment and the integrity of their

scientific work.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.genscript.com/biology-glossary/17582/fmoc-deprotection
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/product/b557330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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